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Introduction

4"-Hydroxyisojasminin is a naturally occurring secoiridoid glucoside, a class of compounds
known for their diverse biological activities. Isolated from species of the Jasminum genus,
notably Jasminum mesnyi, this molecule is of growing interest to the scientific community. This
technical guide provides a comprehensive overview of the known physicochemical properties
of 4"-Hydroxyisojasminin, alongside detailed experimental methodologies for its study. The
information presented herein is intended to serve as a foundational resource for researchers
engaged in natural product chemistry, pharmacology, and drug discovery and development.

Physicochemical Properties

While extensive experimental data for 4"-Hydroxyisojasminin is not widely available in the
public domain, a combination of data from chemical databases and information on structurally
related compounds allows for the compilation of its key physicochemical characteristics.
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General Properties

Property Value Source

Molecular Formula C26H38013 PubChem[1]
Molecular Weight 558.6 g/mol PubChem[1]
Exact Mass 558.23124126 Da PubChem[1]

White amorphous powder

Appearance (inferred from related [2]
compounds)
CAS Number 135378-09-5 PubChem[1]

Computed Properties

Computational models provide valuable insights into the behavior of molecules and are often
used in the initial stages of drug development.

Computational

Property Value Source
Method

XLogP3-AA -1.4 XLogP3 3.0 PubChem[1]
Hydrogen Bond

6 Cactvs 3.4.8.18 PubChem[1]
Donors
Hydrogen Bond

13 Cactvs 3.4.8.18 PubChem[1]
Acceptors
Rotatable Bond Count 3 Cactvs 3.4.8.18 PubChem[1]
Topological Polar

202 Az Cactvs 3.4.8.18 PubChem[1]

Surface Area

Note: Experimental data for melting point, boiling point, and pKa of 4"-Hydroxyisojasminin
are not readily available in the surveyed literature.

Spectroscopic Data
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Detailed spectroscopic data is crucial for the unequivocal identification and structural
elucidation of natural products. While specific spectra for 4"-Hydroxyisojasminin are not
publicly available, the following sections describe the expected spectral characteristics based
on its structure and data from similar secoiridoid glucosides.[3][4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the structure of organic molecules.
For 4"-Hydroxyisojasminin, both *H and 3C NMR would be essential for confirming its
constitution and stereochemistry.

e 'H NMR: The proton spectrum would be complex, showing signals for the olefinic protons of
the secoiridoid core, the acetal proton, and a series of overlapping signals for the methylene
and methine protons of both the aglycone and the glucose moiety. The anomeric proton of
the glucose unit would likely appear as a doublet in the region of & 4.5-5.5 ppm.

e 13C NMR: The carbon spectrum would display 26 distinct signals corresponding to each
carbon atom in the molecule. Key signals would include those for the carbonyl groups of the
ester and lactone functionalities, the olefinic carbons, the acetal carbon, and the carbons of
the glucose unit.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule.

o High-Resolution Mass Spectrometry (HRMS): Would be used to confirm the elemental
composition (C2sH3s013) by providing a highly accurate mass measurement.|[2]

o Tandem Mass Spectrometry (MS/MS): Would reveal characteristic fragmentation patterns,
including the loss of the glucose moiety (162 Da) and fragmentation of the secoiridoid
aglycone, which would be invaluable for structural confirmation.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR
spectrum of 4"-Hydroxyisojasminin is expected to show characteristic absorption bands for:
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e O-H stretching: A broad band around 3400 cm~? due to the multiple hydroxyl groups.
e C-H stretching: Bands in the region of 2850-3000 cm™1.

e C=0 stretching: Strong absorptions around 1700-1750 cm~1 corresponding to the ester and
lactone carbonyl groups.

e C=C stretching: A band around 1650 cm~1 for the carbon-carbon double bond.

e C-O stretching: Multiple bands in the fingerprint region (1000-1300 cm~1) due to the various
C-O bonds in the ester, ether, and alcohol functionalities.[2]

UV-Vis Spectroscopy

UV-Vis spectroscopy provides information about the conjugated systems within a molecule.
Secoiridoids typically exhibit characteristic UV absorption maxima. For 4"-
Hydroxyisojasminin, an absorption maximum (Amax) is expected in the range of 230-290 nm,
which is characteristic of the enol-ether system of the secoiridoid chromophore.[2][3]

Experimental Protocols

The following sections provide detailed methodologies for the key experiments related to the
study of 4"-Hydroxyisojasminin. These protocols are based on established methods for the
isolation and characterization of secoiridoid glucosides from plant sources.

Isolation and Purification of 4"-Hydroxyisojasminin

This protocol describes a general procedure for the extraction and isolation of 4"-
Hydroxyisojasminin from the leaves of Jasminum mesnyi.
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Plant Material Collection and Preparation
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Extraction
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Solvent Partitioning
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Column Chromatography (Silica Gel)

ioactive Fractions

Further Purification (Sephadex LLH-20)

artially Purified Fractions

Final Purification (Preparative HPLC)

ure Compound

Isolated 4"-Hydroxyisojasminin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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